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Compound of Interest

Compound Name: Boc-Aminooxy-PEG4-Tos

Cat. No.: B611200 Get Quote

Essential Safety and Handling Guide for Boc-
Aminooxy-PEG4-Tos
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling Boc-
Aminooxy-PEG4-Tos. The following information is compiled to ensure the safe handling and

use of this compound in a laboratory setting.

Chemical and Physical Properties

Property Value Source

Chemical Name

tert-butyl N-{2-[2-(2-{2-[(4-

methylbenzenesulfonyl)oxy]eth

oxy}ethoxy)ethoxy]ethoxy}carb

amate

N/A

CAS Number 1807539-01-0 [1][2]

Molecular Formula C20H33NO9S [2]

Molecular Weight 463.54 g/mol N/A

Appearance Solid Powder N/A

Storage Temperature -20°C [2][3]
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Boc-Aminooxy-PEG4-Tos is not readily

available, an analysis of its structural components and related compounds suggests that it

should be handled with care. The molecule contains a tosyl group, a good leaving group, and a

Boc-protected aminooxy group. Similar PEGylated compounds and carbamates may cause

skin, eye, and respiratory irritation. Therefore, a comprehensive approach to personal

protection is crucial.

Recommended Personal Protective Equipment (PPE)

PPE Category Specific Recommendations

Eye Protection
Wear chemical safety goggles or a face shield.

[4]

Hand Protection Use chemically resistant gloves (e.g., nitrile).[4]

Body Protection Wear a laboratory coat.[4]

Respiratory Protection

Use in a well-ventilated area. A fume hood is

recommended for handling the solid and

preparing solutions.[4]

Operational Plan: Handling and Storage
Proper handling and storage are vital to maintain the integrity of Boc-Aminooxy-PEG4-Tos
and ensure the safety of laboratory personnel.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the

workspace in a well-ventilated area, preferably within a chemical fume hood.

Weighing: When weighing the solid compound, perform this task inside a fume hood to avoid

inhalation of any dust particles.
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Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Reactions: The tosyl group is a good leaving group for nucleophilic substitution reactions.

The protected aminooxy group can be deprotected under mild acidic conditions.[2]

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Clean the work area and any equipment used.

Storage:

Store in a tightly sealed container at -20°C.[2][3]

Keep in a dry and well-ventilated place.

Disposal Plan
Dispose of Boc-Aminooxy-PEG4-Tos and any contaminated materials in accordance with

local, state, and federal regulations.

General Disposal Guidelines:

Waste Collection: Collect waste material in a clearly labeled, sealed container.

Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, pipette tips, and paper towels, should also be treated as chemical waste.

Professional Disposal: It is recommended to use a licensed chemical waste disposal service

for the final disposal of the compound and its related waste.

Experimental Workflow
The following diagram illustrates the general workflow for safely handling Boc-Aminooxy-
PEG4-Tos in a laboratory setting.
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Safe Handling Workflow for Boc-Aminooxy-PEG4-Tos

Preparation Handling Post-Handling & Disposal
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Safe Handling Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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